Cas no 771519-81-4 (3-Amino-3-(4,5-dibromothiophen-2-yl)propanamide)

• Product Name: 3-Amino-3-(4,5-dibromothiophen-2-yl)propanamide
• CAS No: 771519-81-4
• MF: C₇H₈Br₂N₂OS
• MW: 328.024218559265
• CID: 5740429
• PubChem ID: 103694231
• Update Time: 2025-05-20

3-Amino-3-(4,5-dibromothiophen-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenepropanamide, β-amino-4,5-dibromo-
• 3-AMINO-3-(4,5-DIBROMOTHIOPHEN-2-YL)PROPANAMIDE
• 771519-81-4
• EN300-1285252
• 3-Amino-3-(4,5-dibromothiophen-2-yl)propanamide

• Inchi： 1S/C7H8Br2N2OS/c8-3-1-5(13-7(3)9)4(10)2-6(11)12/h1,4H,2,10H2,(H2,11,12)
• InChI Key： XPXXMGCSQXXJQF-UHFFFAOYSA-N
• SMILES： C(C1SC(Br)=C(Br)C=1)(N)CC(=O)N

Computed Properties

• Exact Mass: 327.87036g/mol
• Monoisotopic Mass: 325.87241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• Density: 1.978±0.06 g/cm3(Predicted)
• Boiling Point: 501.7±50.0 °C(Predicted)
• pka: 16.02±0.40(Predicted)

Additional information on 3-Amino-3-(4,5-dibromothiophen-2-yl)propanamide

3-Amino-3-(4,5-dibromothiophen-2-yl)propanamide: A Comprehensive Overview

3-Amino-3-(4,5-dibromothiophen-2-yl)propanamide, also known by its CAS number 771519-81-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an amino group with a thiophene ring substituted with bromine atoms. The molecule's structure makes it a promising candidate for various applications, particularly in the development of advanced materials and pharmaceuticals.

The synthesis of 3-Amino-3-(4,5-dibromothiophen-2-yl)propanamide involves a series of carefully controlled reactions. Recent studies have focused on optimizing the synthesis process to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction while maintaining high product quality. This approach not only reduces reaction time but also minimizes the formation of by-products, making it more efficient for large-scale production.

The structural properties of this compound are particularly noteworthy. The thiophene ring, substituted with bromine atoms at positions 4 and 5, contributes to the molecule's aromaticity and electronic characteristics. The amino group attached to the propanamide chain introduces additional functional groups that can participate in various chemical reactions. These properties make 3-Amino-3-(4,5-dibromothiophen-2-yl)propanamide a versatile building block for constructing more complex molecules.

Recent research has highlighted the potential of this compound in the field of materials science. For example, studies have demonstrated that derivatives of this compound can be used as precursors for the synthesis of conductive polymers. These polymers exhibit excellent electrical properties and are being explored for use in flexible electronics and energy storage devices. Additionally, the compound's ability to form stable complexes with metal ions has led to its investigation as a ligand in coordination chemistry.

In the pharmaceutical industry, 3-Amino-3-(4,5-dibromothiophen-2-yl)propanamide has shown promise as a lead compound for drug development. Its unique structure allows for interactions with various biological targets, making it a valuable tool in medicinal chemistry. Recent studies have focused on its potential as an anti-inflammatory agent and its ability to modulate cellular signaling pathways associated with chronic diseases such as cancer and neurodegenerative disorders.

The environmental impact of this compound is another area of active research. Scientists are investigating its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment. However, further studies are needed to fully understand its environmental fate and assess its safety for industrial applications.

In conclusion, 3-Amino-3-(4,5-dibromothiophen-2-yl)propanamide, with its CAS number 771519-81-4, is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in organic chemistry, materials science, and pharmacology. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.